7-Chloro-1-(2-hydroxyethyl)quinazoline-2,4(1H,3H)-dione

• CAS RN: 192719-22-5
• Molecular Formula: C10H9ClN2O3
• Molecular Weight: 240.64 g/mol
• IUPAC Name: 7-chloro-1-(2-hydroxyethyl)quinazoline-2,4-dione
• InChI: InChI=1S/C10H9ClN2O3/c11-6-1-2-7-8(5-6)13(3-4-14)10(16)12-9(7)15/h1-2,5,14H,3-4H2,(H,12,15,16)
• InChI Key: JCOKCKOLBFBRKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N(C(=O)NC2=O)CCO

Description

7-Chloro-1-(2-hydroxyethyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H9ClN2O3 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-1-(2-hydroxyethyl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-1-(2-hydroxyethyl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 2-(2-hydroxyethylamino)-4-chlorobenzoic acid (5.0 g) in water (50 ml) was added lithium hydroxide (1.0 g), was further added sodium cyanate (1.05 g) with maintaining the temperature at about 40° C. The resulting solution was reacted for 2 hours, adjusting the pH 6.0-7.0 with concentrated hydrochloric acid. Then, to the reaction solution was added lithium hydroxide (1.3 g), was further added sodium cyanate (2.1 g) at the same temperature, the resulting solution was reacted for one hour. Then, the reaction mixture was reacted for further 4 hours with adjusting the pH in the same manner as above. After the reaction, to the reaction solution was added lithium hydroxide (1.7 g) and was reacted for further 3 hours. Concentrated hydrochloric acid (5 ml) was added to this reaction solution, the resulting crystal was collected by filtration to give 4.69 g of 1-(2-hydroxyethyl)-7-chloro-2,4(1H, 3H)-quinazolinedione (yield, 84.1%).